Cas no 3760-66-5 (1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)-)

• Product Name: 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)-
• CAS No: 3760-66-5
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• MDL: MFCD19346830
• CID: 317121
• PubChem ID: 107167
• Update Time: 2025-11-02

1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)-
• 2-bromo-4-chloro-1-(4-chlorophenyl)butan-1-one
• 2-Bromo-4,4'-dichlorobutyrophenone
• AMY5429
• SCHEMBL9064567
• A874058
• EINECS 223-176-2
• 4-chlorophenyl 1-bromo-3-chloropropyl ketone
• MFCD19346830
• 3760-66-5
• GEO-04588
• AKOS022357545
• CS2031
• FJDWOHFEUUFTDH-UHFFFAOYSA-N
• CS-0359093
• 4-chloro-phenyl 1-bromo-3-chloro-n-propyl ketone
• NS00046485
• 4-chlorophenyl 1-bromo-3chloropropyl ketone
• 2-bromo-4-chloro-1-(4-chlorophenyl)-butan-1-one
• DTXSID40958652
• DB-163995

• MDL： MFCD19346830
• Inchi： 1S/C10H9BrCl2O/c11-9(5-6-12)10(14)7-1-3-8(13)4-2-7/h1-4,9H,5-6H2
• InChI Key： FJDWOHFEUUFTDH-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(=CC=1)Cl)=O)CCCl

Computed Properties

• Exact Mass: 293.92147
• Monoisotopic Mass: 293.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4

Experimental Properties

• Density: 1.55
• Boiling Point: 363.5°Cat760mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.573
• PSA: 17.07

Additional information on 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)-

Comprehensive Guide to 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- (CAS No. 3760-66-5): Properties, Applications, and Market Insights

1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- (CAS No. 3760-66-5) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, is widely utilized in various applications, including intermediate synthesis, pharmaceutical research, and material science. Its distinct properties make it a valuable component in the development of advanced chemical products.

The molecular formula of 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- reflects its complex structure, which includes bromo and chloro substituents. These functional groups contribute to its reactivity and versatility in chemical reactions. Researchers often explore its potential in catalysis and organic synthesis, where it serves as a key building block for more complex molecules. The compound's stability under various conditions further enhances its utility in industrial applications.

One of the most frequently asked questions about 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- is its role in pharmaceutical development. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds. For instance, it has been investigated for its use in creating antimicrobial agents and anti-inflammatory drugs. This aligns with the growing demand for novel therapeutic solutions, a trend that has been amplified by global health challenges.

In addition to its pharmaceutical applications, 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- is also employed in the agrochemical sector. Its chemical properties make it suitable for formulating pesticides and herbicides, which are critical for modern agriculture. With the increasing focus on sustainable farming practices, the demand for efficient and environmentally friendly agrochemicals has risen, positioning this compound as a valuable asset in the industry.

The market for 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- is expected to grow steadily, driven by advancements in chemical research and industrial applications. Companies specializing in fine chemicals and custom synthesis are increasingly incorporating this compound into their portfolios to meet the needs of diverse sectors. Furthermore, the rise of green chemistry initiatives has spurred interest in optimizing the synthesis and utilization of such compounds to minimize environmental impact.

From a regulatory perspective, 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- is subject to standard chemical safety protocols. Proper handling, storage, and disposal are essential to ensure safety and compliance with international guidelines. Researchers and manufacturers are encouraged to stay updated on the latest regulations to maintain best practices in its use.

In conclusion, 1-Butanone,2-bromo-4-chloro-1-(4-chlorophenyl)- (CAS No. 3760-66-5) is a multifaceted compound with significant potential across various industries. Its applications in pharmaceuticals, agrochemicals, and material science underscore its importance in modern chemistry. As research continues to uncover new uses and optimize existing processes, this compound is poised to play an even more critical role in scientific and industrial advancements.